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Compound of Interest

Compound Name: Himanimide C

Cat. No.: B1246191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Himanimide C is a novel, N-hydroxylated maleimide derivative that has been isolated from the

basidiomycete fungus Serpula himantoides.[1][2][3] Initial studies have highlighted its potential

as an antimicrobial agent, particularly demonstrating fungicidal and fungistatic properties.[2][4]

This technical guide provides a comprehensive summary of the currently available data on the

biological activity of Himanimide C, including quantitative data, experimental methodologies,

and a visualization of its scientific investigation workflow.

Antimicrobial Activity
Himanimide C has demonstrated notable activity against a range of fungal species. The

primary biological activity reported is its antifungal effect, which includes both fungicidal (killing

fungi) and fungistatic (inhibiting fungal growth) actions.

Quantitative Antimicrobial Data
The following table summarizes the reported in vitro antifungal activity of Himanimide C.
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Organism Activity Type
Effective
Concentration

Reference

Alternaria porri Fungicidal 0.025 mg/mL [2][4]

Aspergillus ochraceus Fungicidal 0.025 mg/mL [2][4]

Pythium irregulare Fungicidal 0.025 mg/mL [2][4]

Absidia glauca Fungistatic Not specified [2][4]

Cladosporium

cladosporioides
Fungistatic Not specified [2][4]

Curvularia lunata Fungistatic Not specified [2][4]

Zygorhynchus

moelleri
Fungistatic Not specified [2][4]

Nadsonia fulvescens Fungistatic Not specified [2][4]

Saccharomyces

cerevisiae
Fungistatic Not specified [2][4]

It is important to note that a subsequent study involving the chemical synthesis of Himanimide
C and its analogues did not observe fungicidal activity against major plant pathogens in their

specific assays.[1][3] The researchers suggested that this discrepancy could be attributed to

the compound's poor metabolic stability, with a reported 98% loss of the parent compound after

24 hours in a standard biokinetics metabolism assay.[3]

Experimental Protocols
The following sections detail the methodologies employed in the key studies on Himanimide
C.

Isolation and Characterization
The initial discovery and characterization of Himanimide C involved a bioactivity-guided

purification process from a Chilean strain of the basidiomycete Serpula himantoides.

Source Organism: Cultures of the basidiomycete Serpula himantoides.[2]
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Extraction and Purification: The antibiotic compounds were isolated from the culture fluid.

The mycelia did not show any antibiotic activity and were discarded. The purification process

was guided by bioactivity assays to isolate the active metabolites.[4]

Structure Elucidation: The chemical structure of Himanimide C, along with other related

himanimides (A, B, and D), was determined using spectroscopic methods.[2][4]

Chemical Synthesis
A short, flexible, and stereoselective synthesis of Himanimide C has been developed to enable

further investigation and the creation of unnatural analogues.

Key Reaction: The synthesis utilizes a copper-mediated tandem vicinal difunctionalization of

dimethyl acetylenedicarboxylate (DMAD) as a crucial step.[1][3][5]

Synthetic Strategy: The overall strategy involves the preparation of a tetrasubstituted olefin

intermediate, which is then converted to Himanimide C. This flexible approach allows for the

modification of both the benzylic and aromatic regions of the molecule, as well as the N-

hydroxylated maleimide moiety, to explore structure-activity relationships.[1][3]

Visualizations
Workflow of Himanimide C Investigation
The following diagram illustrates the workflow of the discovery, characterization, and

subsequent synthetic evaluation of Himanimide C.
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Caption: Workflow of Himanimide C from discovery to synthetic evaluation.

This in-depth technical guide provides a consolidated view of the current scientific

understanding of Himanimide C's biological activity. The initial findings of its antifungal

properties are promising, although further research is required to address the challenges posed

by its metabolic instability and to fully elucidate its mechanism of action. The development of

synthetic analogues may offer a pathway to more stable and potent derivatives for potential

therapeutic or agricultural applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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